Cas no 89021-13-6 (2-ethylimidazo1,2-apyridine-3-carbaldehyde)

2-Ethylimidazo[1,2-a]pyridine-3-carbaldehyde is a heterocyclic organic compound featuring an imidazopyridine core with an ethyl substituent at the 2-position and a formyl group at the 3-position. This structure makes it a valuable intermediate in pharmaceutical and agrochemical synthesis, particularly for the development of bioactive molecules. The aldehyde functionality offers reactivity for further derivatization, enabling the construction of complex scaffolds. Its imidazopyridine moiety is known for contributing to enhanced binding affinity in medicinal chemistry applications. The compound is typically used in research settings for the synthesis of novel compounds with potential therapeutic or pesticidal properties. Proper handling under controlled conditions is recommended due to its reactive aldehyde group.

2-ethylimidazo1,2-apyridine-3-carbaldehyde structure

89021-13-6 structure

Product Name:2-ethylimidazo1,2-apyridine-3-carbaldehyde

CAS No:89021-13-6

MF:C₁₀H₁₀N₂O

MW:174.199202060699

CID:615694

PubChem ID:13128670

Update Time:2025-05-27

2-ethylimidazo1,2-apyridine-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

- 2-ethyl-Imidazo[1,2-a]pyridine-3-carboxaldehyde
- 2-ethylimidazo[1,2-a]pyridine-3-carbaldehyde
- Imidazo[1,2-a]pyridine-3-carboxaldehyde, 2-ethyl-
- 2-ethylimidazo1,2-apyridine-3-carbaldehyde
- SCHEMBL20377218
- DTXSID50520364
- AKOS018444226
- EN300-1197320
- 89021-13-6
- Inchi： 1S/C10H10N2O/c1-2-8-9(7-13)12-6-4-3-5-10(12)11-8/h3-7H,2H2,1H3
- InChI Key： VBUGWAVMTICRFW-UHFFFAOYSA-N
- SMILES： O=CC1=C(CC)N=C2C=CC=CN12

Computed Properties

Exact Mass: 174.079312947g/mol
Monoisotopic Mass: 174.079312947g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 195
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.4
Topological Polar Surface Area: 34.4Å²

2-ethylimidazo1,2-apyridine-3-carbaldehyde Pricemore >>

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